Anomalous X-ray Scattering Power: Selenium in Selenobiotin vs. Sulfur in Biotin at Cu Kα and Cr Kα
The selenium atom in selenobiotin provides a 2.0-fold greater anomalous scattering signal (f″) compared with the sulfur atom in biotin when measured with standard Cu Kα laboratory X-ray sources, and this advantage doubles again at Cr Kα wavelength [1]. This quantitative difference directly enables single-wavelength anomalous diffraction (Se-SAD) for de novo macromolecular phasing—a capability that is not achievable with sulfur-based biotin using equivalent instrumentation [2]. At synchrotron beamlines tuned to the selenium K-edge (~0.9795 Å), f″ values reach approximately 6–8 electrons, generating anomalous diffraction ratios of up to ~3% from the four selenium atoms in the core streptavidin tetramer, which were successfully exploited to solve the selenobiotinyl-streptavidin complex structure at 1.90 Å resolution (PDB: 5JD2) [2][3].
| Evidence Dimension | Anomalous scattering factor f″ (electrons) at Cu Kα (1.54 Å) |
|---|---|
| Target Compound Data | Se in selenobiotin: f″ = 1.14 e⁻ at Cu Kα; f″ = 2.28 e⁻ at Cr Kα |
| Comparator Or Baseline | S in biotin: f″ = 0.56 e⁻ at Cu Kα; f″ = 1.14 e⁻ at Cr Kα |
| Quantified Difference | 2.0-fold higher f″ for Se vs. S at both Cu Kα and Cr Kα; ~8–14-fold higher at Se K-edge synchrotron energies |
| Conditions | Cu Kα (λ = 1.54 Å) and Cr Kα (λ = 2.29 Å) laboratory X-ray sources; synchrotron Se K-edge (~0.9795 Å). Data from selenium-substituted protein crystallography reference studies [1]. |
Why This Matters
For procurement, if the intended application is experimental de novo phasing of a protein–ligand complex via SAD or MAD, selenobiotin is functionally mandatory; biotin cannot provide sufficient anomalous signal to phase the structure from in-house or single-wavelength synchrotron data.
- [1] Mueller-Dieckmann, C. et al. In-house S-SAD and Se-SAD phasing with Cr-Kα radiation. Acta Cryst. D61, 1263-1272 (2005). Reports Se f″ = 1.14 e⁻, S f″ = 0.56 e⁻ at Cu Kα. View Source
- [2] Hunter, M.S. et al. Selenium single-wavelength anomalous diffraction de novo phasing using an X-ray-free electron laser. Nat. Commun. 7, 13388 (2016). Se-SAD phasing of selenobiotinyl-streptavidin, PDB 5JD2, resolution 1.90 Å. View Source
- [3] Hendrickson, W.A., Pähler, A., Smith, J.L., Satow, Y., Merritt, E.A. & Phizackerley, R.P. Crystal structure of core streptavidin determined from multiwavelength anomalous diffraction of synchrotron radiation. Proc. Natl. Acad. Sci. USA 86, 2190-2194 (1989). Reports anomalous diffraction ratios up to 3% from four Se atoms. View Source
